Cas no 913575-09-4 (rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol)

• Product Name: rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol
• CAS No: 913575-09-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 4664877
• Update Time: 2025-11-05

rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4-ol, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)-rel-
• rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol

• Inchi： 1S/C14H19NO/c16-14-7-6-12-9-15(10-13(12)14)8-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2/t12-,13+,14-/m1/s1
• InChI Key： QVQHJPYWCKXTFP-HZSPNIEDSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@]2([H])[C@H](O)CC[C@]2([H])C1

Additional information on rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol

Professional Introduction to rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol (CAS No. 913575-09-4)

Rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) is a meticulously crafted chiral compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 913575-09-4, represents a sophisticated molecular structure with potential applications in the development of novel therapeutic agents. The precise stereochemistry of this molecule, characterized by its specific (3aR,4R,6aS) configuration, makes it a subject of intense interest for researchers exploring the intricacies of molecular recognition and drug design.

The structural framework of rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) consists of an octahydrocyclopenta[c]pyrrole core, which is a heterocyclic system that has been increasingly studied for its pharmacological properties. The presence of a benzyl group at the 2-position and the specific stereochemistry at the 3a, 4, and 6a positions contribute to its unique chemical and biological profile. This compound's structure is reminiscent of natural products found in various organisms, suggesting potential bioactivity that warrants further exploration.

In recent years, there has been a surge in research focused on chiral compounds due to their role in developing enantiomerically pure drugs. The stereochemical purity of rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) makes it an attractive candidate for such studies. Researchers are particularly interested in how the precise three-dimensional arrangement of atoms in this molecule influences its interactions with biological targets. This has led to several innovative synthetic strategies being developed to achieve high yields and enantiomeric purity during its preparation.

The pharmaceutical industry has shown keen interest in heterocyclic compounds due to their diverse biological activities. Octahydrocyclopenta[c]pyrroles are known for their potential as scaffolds for drugs targeting various diseases, including neurological disorders and infectious diseases. The benzyl substituent in rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) may enhance its binding affinity to certain receptors or enzymes by modulating electronic and steric properties. This has prompted numerous computational studies aimed at understanding the molecular interactions and predicting the pharmacokinetic behavior of this compound.

One of the most compelling aspects of studying rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) is its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to construct novel drug candidates with tailored properties. The success of this approach depends heavily on the availability of high-quality starting materials like this one. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for chiral compounds like rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol), making it more accessible for industrial applications.

The chemical synthesis of rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) involves multiple steps that require careful optimization to ensure high yield and purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemistry. These methods are not only complex but also require specialized equipment and expertise. However, recent innovations in catalysis have made these processes more efficient and cost-effective, paving the way for broader adoption in pharmaceutical research.

In conclusion, rac-(3aR,4R,6aS-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol) represents a significant advancement in the field of chiral chemistry with potential implications for drug development. Its unique structural features and stereochemical configuration make it a valuable tool for researchers exploring new therapeutic agents. As synthetic methodologies continue to evolve, the accessibility and utility of such compounds are expected to increase exponentially. This will undoubtedly lead to more innovative discoveries in the realm of chemical biology and pharmaceuticals.